Cas no 1182898-65-2 (2-(2-chloro-6-fluorophenyl)-1-(furan-3-yl)ethan-1-one)

• Product Name: 2-(2-chloro-6-fluorophenyl)-1-(furan-3-yl)ethan-1-one
• CAS No: 1182898-65-2
• MF: C₁₂H₈ClFO₂
• MW: 238.642126083374
• MDL: MFCD12827392
• CID: 4575716
• PubChem ID: 61054673
• Update Time: 2025-06-26

2-(2-chloro-6-fluorophenyl)-1-(furan-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-fluorophenyl)-1-(furan-3-yl)ethan-1-one
• Ethanone, 2-(2-chloro-6-fluorophenyl)-1-(3-furanyl)-

• MDL： MFCD12827392
• Inchi： 1S/C12H8ClFO2/c13-10-2-1-3-11(14)9(10)6-12(15)8-4-5-16-7-8/h1-5,7H,6H2
• InChI Key： IUWBCDNSJSRAFL-UHFFFAOYSA-N
• SMILES： C(=O)(C1C=COC=1)CC1=C(F)C=CC=C1Cl

Additional information on 2-(2-chloro-6-fluorophenyl)-1-(furan-3-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 1182898-65-2 and Product Name: 2-(2-chloro-6-fluorophenyl)-1-(furan-3-yl)ethan-1-one

The compound with the CAS number 1182898-65-2 and the product name 2-(2-chloro-6-fluorophenyl)-1-(furan-3-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both chloro and fluoro substituents in the aromatic ring, combined with the furan moiety at the other end of the molecular structure, imparts distinct electronic and steric properties that make this compound a promising candidate for further investigation.

Recent research in the area of heterocyclic compounds has highlighted the importance of furan derivatives in medicinal chemistry. Furan rings are known for their ability to enhance bioavailability and interact favorably with biological targets due to their rigid planar structure and ability to engage in π-stacking interactions. In particular, 2-(2-chloro-6-fluorophenyl)-1-(furan-3-yl)ethan-1-one has been studied for its potential as a scaffold for developing novel therapeutic agents. The chloro and fluoro substituents not only influence the electronic properties of the aromatic ring but also play a crucial role in modulating the compound's interactions with biological receptors.

One of the most intriguing aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. The structural features of 2-(2-chloro-6-fluorophenyl)-1-(furan-3-yl)ethan-1-one make it an ideal candidate for inhibiting specific kinases by binding to their active sites. Studies have shown that compounds with similar structural motifs can effectively disrupt aberrant signaling pathways, leading to therapeutic benefits. The fluorine atom, in particular, has been shown to enhance binding affinity and metabolic stability, making it a valuable feature in drug design.

In addition to its potential as a kinase inhibitor, 2-(2-chloro-6-fluorophenyl)-1-(furan-3-yl)ethan-1-one has also been explored for its antimicrobial properties. The combination of chloro and fluoro substituents is known to confer antimicrobial activity by disrupting bacterial cell membranes and inhibiting essential metabolic pathways. This makes the compound a promising candidate for developing new antibiotics to combat drug-resistant bacteria. Recent studies have demonstrated that such derivatives can effectively target bacterial enzymes involved in DNA replication and transcription, thereby inhibiting bacterial growth.

The synthesis of 2-(2-chloro-6-fluorophenyl)-1-(furan-3-yl)ethan-1-one involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the Friedel-Crafts acylation of 2-chloro-6-fluorobenzene with furan methyl ketone, followed by reduction and functional group manipulation. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to improve the efficiency of the synthesis. These methods not only enhance yield but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

The pharmacokinetic properties of 2-(2-chloro-6-fluorophenyl)-1-(furan-3-yl)ethan-1-one have also been extensively studied. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic potential. Preliminary studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its feasibility for clinical use. Further research is ongoing to optimize these properties and explore potential drug-drug interactions that may affect its efficacy and safety profile.

One of the most exciting recent developments involving 2-(2-chloro-6-fluorophenyl)-1-(furan-3-yl)ethan-1-one is its application in targeted therapy for cancer. Cancer cells often exhibit altered signaling pathways that contribute to their growth and survival. By targeting these specific pathways with highly selective inhibitors like this compound, researchers aim to develop treatments that are more effective than traditional chemotherapy methods. Early clinical trials have shown promising results in preclinical models, indicating that this compound may have significant therapeutic value in treating certain types of cancer.

The future prospects for 2-(2-chloro-6-fluorophenyl)-1-(furan-3-ylenthanone) are vast and exciting. As our understanding of biological systems continues to grow, so does our ability to design molecules that interact precisely with biological targets. This compound represents just one example of how advances in synthetic chemistry can lead to novel therapeutic agents with profound implications for human health. Continued research into its mechanisms of action, pharmacokinetic properties, and potential applications will undoubtedly uncover even more exciting possibilities.